Cas no 16490-09-8 (4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo-)

• Product Name: 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo-
• CAS No: 16490-09-8
• MF: C₉H₁₃N₃O₅
• MW: 243.216622114182
• CID: 200213
• PubChem ID: 244099
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 1,2,3,6-tetrahydro-5-[[(2-hydroxyethyl)methylamino]methyl]-2,6-dioxo-
• 5-[[(1-hydroxy-2-naphthyl)carbonyl]octadecylamino]isophtha
• 5-[[(1-hydroxy-2-naphthyl)carbonyl]octadecylamino]phthalic acid
• 5-[1-Hydroxy-2-naphthalenylcarbonyl(octadecyl)amino]isophthalic acid
• 5-{[(1-hydroxy-2-naphthyl)carbonyl]octadecylamino}phthalic acid
• 5-{[(2-hydroxy-ethyl)-methyl-amino]-methyl}-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid
• mino]-
• 2,6-Dihydroxy-5-{[(2-hydroxyethyl)(methyl)amino]methyl}pyrimidine-4-carboxylic acid
• DTXSID30937012
• 5-(((2-Hydroxyethyl)(methyl)amino)methyl)-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• 16490-09-8
• NSC-54660
• NSC54660

• Inchi： 1S/C9H13N3O5/c1-12(2-3-13)4-5-6(8(15)16)10-9(17)11-7(5)14/h13H,2-4H2,1H3,(H,15,16)(H2,10,11,14,17)
• InChI Key： OMARWGDEOAPEFD-UHFFFAOYSA-N
• SMILES： OCCN(C)CC1C(NC(NC=1C(=O)O)=O)=O

Computed Properties

• Exact Mass: 243.08559
• Monoisotopic Mass: 243.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.97